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Compound of Interest

Compound Name: Dimethyl isobutylmalonate
CAS No.: 39520-24-6
Cat. No.: B1295771
Get Quote
. J

Dimethyl isobutylmalonate (CAS No. 39520-24-6) is a substituted malonic ester that serves
as a crucial building block in advanced organic synthesis.[1] Its structure, featuring a reactive
alpha-proton flanked by two ester groups and an isobutyl substituent, makes it a versatile
precursor for creating complex molecular architectures. In the pharmaceutical and fine
chemical industries, malonate derivatives are foundational intermediates for synthesizing a
wide range of active pharmaceutical ingredients (APIs) and other high-value compounds.[2]
This guide provides a comprehensive technical overview of its commercial availability, quality
control, synthesis, and safe handling, designed for professionals engaged in chemical research
and development.
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Property Value Source
CAS Number 39520-24-6 [1]
Molecular Formula CoH1604 [1]
Molecular Weight 188.22 g/mol [3]
Appearance C.:Ieér colorless to light yellow (4]
liquid

Boiling Point 213 °C (lit) [4]
Density 1.012 g/mL at 25 °C (lit.) [4]

Refractive Index

n20/D 1.424 (lit.)

Flash Point

97.8 °C / 208 °F (closed cup)

[1]

Part 1: Commercial Availability and Procurement

Strategy

Dimethyl isobutylmalonate is readily available from a variety of chemical suppliers, ranging

from large global distributors to specialized niche manufacturers. It is typically offered in

research-grade purities, commonly 97% or higher.

Representative Commercial Suppliers

The choice of supplier often depends on the required scale (milligrams to kilograms), purity,

and the level of documentation needed (e.g., Certificate of Analysis, batch-to-batch

consistency).
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Supplier

Representative Purity

Notes

A specific product line was

noted as discontinued,

Sigma-Aldrich (Merck) 97% o
emphasizing the need to check
current catalog status.
S Listed as a supplier on multiple
AK Scientific, Inc. >98% )
chemical marketplaces.[1][4]
) Offers the compound for
Santa Cruz Biotechnology, Inc.  >98%
research use.[1][4]
A Safety Data Sheet for a
Thermo Fisher Scientific (Alfa N related compound is available,
Not Specified ) o
Aesar) suggesting they are active in
this chemical space.[5]
American Custom Chemicals - Pricing available for gram-
Not Specified -
Corp. scale quantities.[6]
) N Pricing available for multi-gram
Biosynth Carbosynth Not Specified

quantities.[6]

This table is not exhaustive and is intended to provide a representative sample of available

suppliers.

Procurement Best Practices for Researchers

o Verify CAS Number: Always procure using the specific CAS number 39520-24-6 to avoid

confusion with related compounds like diethyl isobutylmalonate (CAS 10203-58-4).[7]

e Request a Certificate of Analysis (CoA): For any research where purity is critical, a batch-

specific CoA is essential. This document provides the definitive purity assessment (typically

by Gas Chromatography) and confirms the material's identity.

o Evaluate Purity vs. Cost: For early-stage discovery, a standard grade (>97%) may be

sufficient. For later-stage development or synthesis of analytical standards, sourcing the

highest possible purity is crucial to avoid complications from impurities.
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 Inquire About Stock and Lead Times: Particularly for larger quantities, verifying stock levels
and delivery times is a critical step to prevent project delays.

Part 2: Quality Specifications and Analytical Control

Ensuring the quality of starting materials is a foundational principle of scientific integrity. For
dimethyl isobutylmalonate, a volatile liquid, the primary analytical techniques for quality
control are Gas Chromatography (GC) for purity and Nuclear Magnetic Resonance (NMR)
spectroscopy for identity confirmation.[8]

ical Quality C | Specificati

Parameter Specification Analytical Method Rationale

Quantifies the main
component and
Assay (Purity) 297 0% Gas Chromatography detects volatile
(GC-FID) impurities like residual
solvents or synthesis

byproducts.[8]

Confirms the

molecular structure
Identity Conforms to structure 1H NMR, 13C NMR and the absence of

major structural

isomers.[8]

A simple but effective
Colorless to pale _ _ initial check for
Appearance o Visual Inspection .
yellow liquid degradation or gross

contamination.[8]

Important for reactions
sensitive to moisture,
) o such as those
Water Content <0.1% Karl Fischer Titration ) )
involving
organometallics or

strong bases.[8]
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Experimental Protocol: Purity Verification by Gas
Chromatography (GC)

This protocol is a self-validating system for verifying the purity of commercially supplied
dimethyl isobutylmalonate.

Objective: To quantify the purity of dimethyl isobutylmalonate and identify potential volatile
impurities.

Methodology:
e Sample Preparation:

o Prepare a stock solution of dimethyl isobutylmalonate at approximately 10 mg/mL in a
suitable solvent (e.g., ethyl acetate or dichloromethane).

o Prepare a dilution of this stock to ~1 mg/mL for injection. The use of a known
concentration allows for the potential of quantitative analysis if an internal standard is
included.

e GC System and Conditions:
o Instrument: Gas chromatograph with a Flame lonization Detector (FID).

o Column: A standard non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms, 30 m x
0.25 mm, 0.25 pum film thickness) is suitable. The choice is driven by the need to separate
the analyte from potential impurities like dimethyl malonate and isobutyl bromide.

o Carrier Gas: Helium or Nitrogen at a constant flow of 1 mL/min.[8]
o Injector: 250°C, Split mode (e.g., 50:1 split ratio).

o Detector (FID): 300°C.[8]

o Oven Program:

= Initial Temperature: 80°C, hold for 2 minutes.
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= Ramp: Increase at 10°C/min to 250°C.

» Hold: Hold at 250°C for 5 minutes.[8] This temperature program ensures that both more
volatile starting materials and less volatile byproducts will elute.

o Data Analysis:

o ldentify the main peak corresponding to dimethyl isobutylmalonate based on its

retention time.

o Calculate purity using the area percent method: (Area of Main Peak / Total Area of All
Peaks) * 100.

o Analyze minor peaks. Their retention times can be compared to standards of expected
impurities (e.g., dimethyl malonate, isobutyl bromide, di(isobutyl)dimethylmalonate) to
identify them.

Part 3: Synthesis Pathway and Impurity Profile

Understanding the synthetic origin of a reagent is critical for anticipating potential impurities
that could impact subsequent reactions. Dimethyl isobutylmalonate is synthesized via the

classic malonic ester synthesis.

Synthesis Reaction

The process involves the deprotonation of dimethyl malonate to form a nucleophilic enolate,
followed by an Sn2 reaction with an isobutyl halide.
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Caption: Synthesis pathway of dimethyl isobutylmalonate and common impurities.

This synthesis logically explains the most probable impurities:

e Unreacted Starting Materials: Residual dimethyl malonate and isobutyl bromide.[8]
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 Dialkylated Byproduct: If the reaction conditions are not carefully controlled, a second
alkylation can occur, leading to di(isobutyl)dimethylmalonate.

Part 4: Applications in Drug Development

As a functionalized building block, dimethyl isobutylmalonate is an intermediate used in the
synthesis of more complex molecules. Its close analog, diethyl isobutylmalonate, serves as a
documented precursor in the synthesis of isobutylmalonic acid and has been utilized in creating
quinoline-based inhibitors with antimalarial activity.[9][10] The core utility lies in the ability to
hydrolyze the ester groups to a carboxylic acid and subsequently perform decarboxylation to
yield a substituted valeric acid derivative, a common motif in medicinal chemistry.

Part 5: Safe Handling and Storage

Proper handling of chemical reagents is paramount for laboratory safety. The information is
derived from publicly available Safety Data Sheets (SDS).[5][11]

Key Safety Information:

Hazards: Classified as a combustible liquid. Causes skin irritation (H315), serious eye
irritation (H319), and may cause respiratory irritation (H335).

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat. Handle in a chemical fume hood to avoid inhaling vapors.

» Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.
Keep the container tightly closed.[5][11]

e |n case of Contact:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek medical attention.

o Skin: Wash off immediately with plenty of soap and water.[5]

Laboratory Workflow for Safe Handling
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1. Receiving
- Log chemical in inventory.
- Verify label matches SDS.

'

2. Storage
- Store in a cool, dry, ventilated area.
- Segregate from incompatible materials (acids, bases).

3. Handling & Use
- Don appropriate PPE (gloves, goggles).
- Work in a certified chemical fume hood.

4. Reaction Quenching
- Add to reaction vessel.
- Quench reaction carefully under inert atmosphere if needed.

5. Waste Disposal
- Dispose of empty containers and chemical waste
according to institutional guidelines.

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling dimethyl isobutylmalonate.

Conclusion

Dimethyl isobutylmalonate is a commercially accessible and valuable reagent for research
and drug development. Its procurement requires careful attention to purity specifications and
supplier documentation. A thorough understanding of its synthesis pathway provides critical
insights into potential impurities, allowing scientists to implement robust analytical controls. By
adhering to rigorous quality assessment and safe handling protocols, researchers can
effectively leverage this versatile building block to advance their synthetic chemistry programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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